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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-methylbenzoic

acid

Cat. No.: B095624 Get Quote

CAS Number: 17819-91-9

This technical guide provides a comprehensive overview of 4-(Benzyloxy)-2-methylbenzoic
acid, a key organic intermediate for researchers, scientists, and professionals in drug

development. This document details its physicochemical properties, synthesis, spectroscopic

profile, and potential biological activities based on structurally related compounds.

Physicochemical and Computed Properties
4-(Benzyloxy)-2-methylbenzoic acid is a substituted aromatic carboxylic acid. It presents as

a white to off-white crystalline solid and is generally soluble in organic solvents like ethanol and

ether, with limited solubility in water due to its hydrophobic aromatic structure.[1] The presence

of the carboxylic acid group confers acidic properties, making it reactive for esterification and

amidation.[1]

Table 1: Physicochemical and Computed Properties of 4-(Benzyloxy)-2-methylbenzoic acid
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Property Value Source

Identifiers

CAS Number 17819-91-9 [2]

Molecular Formula C₁₅H₁₄O₃ [2]

IUPAC Name
4-(benzyloxy)-2-methylbenzoic

acid
[3]

Synonyms
2-methyl-4-

(phenylmethoxy)benzoic acid
[4]

Physical Properties

Molecular Weight 242.27 g/mol [1][4]

Appearance
White to off-white crystalline

powder
[1]

Purity Typically ≥97% [2]

Storage Temperature 2-8°C [2]

Computed Properties

XLogP3 3.3 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 4 [4]

Topological Polar Surface Area 46.5 Å² [4]

Heavy Atom Count 18 [4]

Synthesis and Experimental Protocols
The synthesis of 4-(Benzyloxy)-2-methylbenzoic acid can be achieved through several

synthetic routes. A common and logical approach is the Williamson ether synthesis, starting
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from 4-hydroxy-2-methylbenzoic acid and benzyl bromide. This method involves the protection

of the hydroxyl group as a benzyl ether.

Diagram 1: Plausible Synthesis Route for 4-(Benzyloxy)-2-methylbenzoic acid

4-Hydroxy-2-methylbenzoic acid
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Diagram 2: General Workflow for Spectroscopic Analysis
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Diagram 3: Conceptual Pathway - Protein Kinase CK2 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-(Benzyloxy)-2-
methylbenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-
number-17819-91-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

